Cas no 1177276-19-5 (2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1177276-19-5
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6343363
• PubChem ID: 28063245
• Update Time: 2025-08-05

2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid
• 2-(pyrrolidin-1-ylmethyl)-1,3-thiazole-5-carboxylicacid
• EN300-1147517
• 2-[(pyrrolidin-1-yl)methyl]-1,3-thiazole-5-carboxylic acid
• 2-(pyrrolidin-1-ylmethyl)-1,3-thiazole-5-carboxylic acid
• 1177276-19-5
• CXB27619
• AKOS006342706

• Inchi： 1S/C9H12N2O2S/c12-9(13)7-5-10-8(14-7)6-11-3-1-2-4-11/h5H,1-4,6H2,(H,12,13)
• InChI Key： FZFGNEIOUNIPIF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CN1CCCC1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1177276-19-5)

2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1177276-19-5) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, featuring a pyrrolidine moiety linked to a 1,3-thiazole core with a carboxylic acid functional group at the 5-position, presents a unique combination of pharmacophoric elements that are highly relevant to modern drug discovery efforts.

The compound’s dual heterocyclic system—the pyrrolidine ring and the 1,3-thiazole scaffold—provides a versatile platform for designing molecules with potential biological activity. The pyrrolidine group is commonly found in many bioactive natural products and synthetic drugs, contributing to favorable pharmacokinetic properties and binding affinity to biological targets. In contrast, the 1,3-thiazole ring is a well-established pharmacophore in medicinal chemistry, known for its presence in various therapeutic agents, including antiviral, antibacterial, and anticancer drugs.

Recent advancements in structure-based drug design have highlighted the importance of 1,3-thiazole derivatives in addressing unmet medical needs. The presence of the carboxylic acid group at the 5-position of the thiazole ring not only enhances solubility but also allows for further derivatization through amide or ester formation, enabling the creation of libraries of compounds with tailored biological profiles. This flexibility makes 2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In the context of contemporary research, there has been growing interest in exploring the potential of pyrrolidine-thiazole hybrids as modulators of key biological pathways. For instance, studies have demonstrated that such hybrids can exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The specific interactions between the pyrrolidine nitrogen atoms and biological targets, coupled with the electronic properties of the thiazole ring, contribute to their unique pharmacological properties.

One notable area of investigation has been the development of thiazole-based kinase inhibitors, which are critical in targeted cancer therapies. The structural motif of 2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid aligns well with this research direction. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that show promise as inhibitors of tyrosine kinases and other enzymes implicated in tumor growth and metastasis. These findings underscore the compound’s potential as a lead structure for oncology drug development.

Another emerging application lies in the exploration of antimicrobial agents, where rising concerns about antibiotic resistance have prompted investigations into novel chemical entities. The combination of a pyrrolidine and a thiazole core has been shown to confer activity against Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication or membrane function. The carboxylic acid moiety further enhances its bioactivity by facilitating interactions with bacterial enzymes or cell wall components.

The synthesis of 2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid has been optimized through multi-step organic transformations that highlight its synthetic accessibility. Key synthetic strategies include nucleophilic substitution reactions at the thiazole ring followed by functional group interconversions to introduce the desired carboxylic acid group. Advances in catalytic methods have further streamlined these processes, enabling scalable production for both academic and industrial applications.

The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. For example, its ability to form coordination complexes with metal ions has been explored for designing metallo-drugs or catalysts. Additionally, its structural rigidity and aromatic character suggest potential utility in organic electronics or as a building block for supramolecular assemblies.

In summary,2-(pyrrolidin-1-yl)methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1177276-19-5) represents a promising chemical entity with broad applications in drug discovery and materials science. Its unique structural features—combining a pyrrolidine, a thiazole, and a carboxylic acid group—position it as a versatile scaffold for developing innovative therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific and medical progress.